3-(Chloromethyl)-3-(3-methylbutan-2-yl)oxolane

• Molecular Formula: C10H19ClO
• Molecular Weight: 190.71 g/mol
• IUPAC Name: 3-(chloromethyl)-3-(3-methylbutan-2-yl)oxolane
• InChI: InChI=1S/C10H19ClO/c1-8(2)9(3)10(6-11)4-5-12-7-10/h8-9H,4-7H2,1-3H3
• InChI Key: CWVYUIOWUWPZCO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)C1(CCOC1)CCl

Description

3-(Chloromethyl)-3-(3-methylbutan-2-yl)oxolane is a cyclic ether (oxolane/tetrahydrofuran derivative) substituted with a chloromethyl group and a branched alkyl chain (3-methylbutan-2-yl). Its molecular formula is C₁₀H₁₇ClO, with a molecular weight of 188.69 g/mol (calculated). The compound’s structure combines a reactive chloromethyl group with steric hindrance from the bulky alkyl substituent, which may influence its reactivity and biological activity. However, direct experimental data for this compound are scarce in the provided evidence .

Biological Activity

3-(Chloromethyl)-3-(3-methylbutan-2-yl)oxolane is a synthetic compound that has garnered attention due to its potential biological activities. This article reviews the biological activity, mechanisms of action, and relevant case studies associated with this compound, drawing from diverse sources to provide a comprehensive overview.

Chemical Structure and Properties

The compound features a unique oxolane ring structure substituted with a chloromethyl group and a branched alkyl chain. This structural configuration is believed to influence its biological interactions.

Antimicrobial Properties

Recent studies have investigated the antimicrobial properties of 3-(Chloromethyl)-3-(3-methylbutan-2-yl)oxolane against various pathogens. The compound demonstrated significant activity against Gram-positive and Gram-negative bacteria, as indicated by Minimum Inhibitory Concentration (MIC) values:

Pathogen	MIC (μg/mL)
Escherichia coli	4
Klebsiella pneumoniae	2
Pseudomonas aeruginosa	8
Acinetobacter baumannii	0.5

These findings suggest that the compound may act as a potent antibacterial agent, potentially inhibiting bacterial growth through interference with essential cellular processes such as DNA gyrase inhibition, similar to other known antibacterial agents .

The proposed mechanism of action for 3-(Chloromethyl)-3-(3-methylbutan-2-yl)oxolane involves the inhibition of bacterial DNA gyrase, an essential enzyme for bacterial replication. In vitro assays have shown that the compound does not stabilize the gyrase cleavage complex, which is critical for its antibacterial efficacy .

Study on Antibacterial Efficacy

A recent study evaluated the efficacy of 3-(Chloromethyl)-3-(3-methylbutan-2-yl)oxolane in murine models infected with Staphylococcus aureus. The results indicated a notable reduction in bacterial load in treated groups compared to controls, supporting its potential use as a therapeutic agent against resistant strains .

Toxicology Assessment

Toxicological evaluations have been conducted to assess the safety profile of this compound. In vitro tests showed low hemolytic activity (<1% at 100 μM), indicating a favorable safety margin for potential therapeutic applications . Furthermore, the compound was found to be non-mutagenic in AMES tests, suggesting it does not pose significant genetic risks .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Reactivity Comparisons

Table 1: Key Structural and Functional Group Differences

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Source/Evidence
3-(Chloromethyl)-3-(3-methylbutan-2-yl)oxolane	C₁₀H₁₇ClO	188.69	Chloromethyl, oxolane, branched alkyl	Inferred from IUPAC name
3-(Chloromethyl)pyridine-HCl	C₆H₇Cl₂N	164.04	Chloromethyl, pyridine, hydrochloride	Experimental
3-Chloro-2-methylpropene	C₄H₇Cl	90.55	Chloro, alkene, methyl	IUPAC data
1-(4-(4-(Chloromethyl)thiazol-2-yl)phenyl)-3-(3-fluorophenyl)urea	C₁₈H₁₄ClFN₃OS	362.1	Chloromethyl, thiazole, urea	Synthetic

Key Observations :

• The chloromethyl group in all compounds confers electrophilic reactivity, but the heterocyclic or hydrocarbon backbone modulates stability and biological interactions. For example, 3-(Chloromethyl)pyridine-HCl is highly cytotoxic (LD₅₀ = 0.0756 mM in BALB/c-3T3 cells) due to its aromatic system and polar hydrochloride salt . In contrast, the oxolane derivative’s cyclic ether may reduce polarity and alter metabolic pathways.
• The branched alkyl chain in 3-(Chloromethyl)-3-(3-methylbutan-2-yl)oxolane introduces steric hindrance, likely reducing nucleophilic substitution rates compared to linear analogs like 3-Chloro-2-methylpropene (a reactive alkene used in polymer synthesis) .

Key Observations :

• Chloromethyl-containing heterocycles (e.g., thiazole derivatives in ) require multi-step syntheses with moderate yields (50–58%), suggesting challenges in stabilizing reactive intermediates. The oxolane analog may face similar hurdles.

Key Observations :

• The pyridine derivative’s cytotoxicity and carcinogenicity () likely stem from its ability to alkylate DNA via the chloromethyl group. The oxolane analog’s cyclic ether may hinder such interactions, but its toxicity profile remains unstudied.
• Industrial analogs like 3-Chloro-2-methylpropene prioritize reactivity over safety, whereas medicinal compounds (e.g., thiazole-urea derivatives in ) balance reactivity with target specificity.